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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzaldehyde

Cat. No.: B1265969 Get Quote

This guide provides immediate and essential safety protocols and logistical information for the

handling of 3-Bromo-4-fluorobenzaldehyde (CAS No. 77771-02-9). The following procedures

are designed for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification: 3-Bromo-4-fluorobenzaldehyde is considered a hazardous substance.

It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2][3][4] Ingestion may also be harmful.[3] It is important to handle this chemical with care,

adhering strictly to the following personal protective equipment (PPE) guidelines to ensure

personal safety.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure a safe handling environment.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses conforming to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Protects against dust particles

and chemical splashes that

can cause serious eye

irritation.[2]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[2] Wear appropriate

protective clothing, such as a

lab coat, to prevent skin

exposure.[2]

Prevents skin contact which

can cause irritation.[2]

Contaminated clothing should

be removed and washed

before reuse.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a type N95

dust mask, should be used

when workplace conditions

warrant a respirator's use.[2]

Protects against inhalation of

dust which may cause

respiratory tract irritation.[2]

Safe Handling and Operational Plan
A systematic approach to handling 3-Bromo-4-fluorobenzaldehyde is crucial for minimizing

exposure and maintaining a safe laboratory environment.

Preparation:

Ensure all required PPE as detailed in the table above is worn before handling the

substance.

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[2]

Verify that an eyewash station and safety shower are easily accessible.[1]
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Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[2][4]

Handle under an inert gas like nitrogen and protect from moisture.[1][4]

Handling:

Avoid contact with skin and eyes.[1][2]

Do not breathe in the dust.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Avoid creating dust when handling the solid material.

In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[2][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[2][4]

Ingestion: Clean the mouth with water and seek medical attention.[1][4]

Spill: For small spills, sweep up the material and place it into a suitable, dry, closed container

for disposal. Ensure adequate ventilation.[2]

Disposal Plan
Proper disposal of 3-Bromo-4-fluorobenzaldehyde and its containers is essential to prevent

environmental contamination and adhere to regulations.

Disposal Protocol:

Waste Collection: Collect waste material in a suitable, labeled, and closed container.
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Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][4]

Chemical waste generators must consult federal, state, and local hazardous waste

regulations to ensure complete and accurate classification.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 3-Bromo-4-
fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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